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Compound of Interest

Compound Name: Sulfuric acid;tridecan-2-ol

Cat. No.: B15443195 Get Quote

Long-chain secondary alkyl sulfates (SAS) are anionic surfactants with diverse applications in

research and industry. Their molecular structure, characterized by a hydrophobic alkyl chain

and a hydrophilic sulfate group attached to a secondary carbon, imparts unique surface-active

properties. These properties make them valuable in detergency, material science, and

biochemical studies. This document provides detailed application notes and protocols for

researchers, scientists, and drug development professionals.

I. Synthesis of Long-Chain Secondary Alkyl Sulfates
Application Note: The synthesis of long-chain secondary alkyl sulfates is a fundamental

procedure for researchers who require these surfactants for their studies. A common and

effective method involves the sulfation of a secondary alcohol using a triethylamine-sulfur

trioxide complex. This method offers good yields and minimizes the formation of unwanted

byproducts.[1]

Experimental Protocol: Synthesis of Sodium Decan-2-yl Sulfate

This protocol describes the synthesis of a specific long-chain secondary alkyl sulfate, sodium

decan-2-yl sulfate, adapted from a general method for preparing secondary alkyl sulfate esters.

[1][2]

Materials:

Decan-2-ol
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Sodium metal

Dry diethyl ether

Triethylamine-sulfur trioxide (Et3N-SO3) complex

Sodium bicarbonate (NaHCO3)

Anhydrous sodium sulfate (Na2SO4)

Petroleum ether (boiling range 40-60 °C)

Deionized water

Procedure:

Preparation of Sodium Alkoxide: In a round-bottom flask under a nitrogen atmosphere,

dissolve a known molar equivalent of decan-2-ol in dry diethyl ether. Add one molar

equivalent of sodium metal in small pieces and stir the mixture at room temperature until all

the sodium has reacted to form the sodium alkoxide.

Sulfation: Cool the reaction mixture in an ice bath. Add one molar equivalent of the

triethylamine-sulfur trioxide complex portion-wise while maintaining the temperature below

10 °C. After the addition is complete, allow the mixture to warm to room temperature and stir

for 2-3 hours.

Neutralization and Extraction: Add a saturated aqueous solution of sodium bicarbonate to the

reaction mixture to neutralize any excess acid and decompose the remaining sulfating agent.

Transfer the mixture to a separatory funnel. The aqueous layer, containing the sodium

decan-2-yl sulfate, is separated. Wash the organic layer with deionized water, and combine

the aqueous washings with the main aqueous layer.

Purification: Wash the combined aqueous layers with petroleum ether to remove any

unreacted alcohol.

Isolation: The aqueous solution of sodium decan-2-yl sulfate can be used directly, or the

surfactant can be isolated by evaporation of the water under reduced pressure. The resulting
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solid can be further purified by recrystallization from a suitable solvent if necessary.

Workflow for Synthesis of Long-Chain Secondary Alkyl Sulfates
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Preparation of Sodium Alkoxide

Sulfation

Work-up and Purification

Start: Decan-2-ol in dry diethyl ether

Add Sodium Metal

Stir until all Na reacts

Cool to <10°C

Add Et3N-SO3 complex

Warm to RT and stir for 2-3h

Neutralize with NaHCO3 solution

Separate aqueous layer

Wash organic layer with water

Combine aqueous layers

Wash with petroleum ether

Isolate product (evaporation)
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Below CMC At CMC Above CMC

Surfactant as Monomers Adsorption at Air-Water Interface Surface Tension Decreases Micelle Formation Begins Excess Surfactant Forms Micelles Surface Tension Plateaus

Nucleophilic Residues in Keratin

Outcome

Secondary Alkyl Sulfate

Cysteine (Thiol)

Covalent Reaction

Histidine (Imino)

Covalent Reaction

Lysine (Amino)

Covalent Reaction

Tyrosine (Phenolate)

Covalent Reaction

Keratin Fiber Modified Keratin Surface

Increased Hydrophobicity

Altered Surface Properties
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Start: Aqueous solution of metal salt and SAS (>CMC)

Heat to 70-90°C with stirring

SAS reduces metal ions

Nanoparticle nucleation within micelles

Controlled growth of nanoparticles

SAS stabilizes nanoparticles

Cool to room temperature

Purify by centrifugation and washing

Characterize with TEM

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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